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For Researchers, Scientists, and Drug Development Professionals

Introduction
VT-464, also known as seviteronel, is a non-steroidal small molecule that acts as a selective

inhibitor of the cytochrome P450 17A1 (CYP17A1) enzyme.[1][2][3] CYP17A1 is a critical

enzyme in the steroidogenesis pathway, catalyzing both 17α-hydroxylase and 17,20-lyase

activities. These activities are essential for the production of androgens, such as testosterone

and dihydrotestosterone (DHT).[4][5][6][7] Notably, VT-464 exhibits selectivity for the 17,20-

lyase activity over the 17α-hydroxylase activity.[2][3][8] This selective inhibition is significant as

it aims to reduce androgen production, a key driver in diseases like castration-resistant prostate

cancer (CRPC), while potentially minimizing the mineralocorticoid excess associated with non-

selective CYP17A1 inhibition.[3][8] Furthermore, studies have suggested that VT-464 may also

possess androgen receptor (AR) antagonist properties, providing a dual mechanism of action.

[2][3]

These application notes provide a comprehensive overview of the techniques and detailed

protocols for evaluating the effect of VT-464 racemate on steroidogenesis, catering to

researchers in oncology, endocrinology, and drug development. The protocols cover in vitro

cell-based assays, enzymatic assays, and in vivo models to thoroughly characterize the

pharmacological effects of VT-464.
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The primary target of VT-464 is the steroidogenesis pathway, specifically the enzyme

CYP17A1. By selectively inhibiting the 17,20-lyase activity of CYP17A1, VT-464 blocks the

conversion of pregnenolone and progesterone derivatives into dehydroepiandrosterone

(DHEA) and androstenedione, respectively. This leads to a downstream reduction in the

synthesis of testosterone and its more potent metabolite, DHT.
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96-well plate
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AR expression vector and

ARE-luciferase reporter vector
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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